Cas no 1261438-46-3 (3-Bromo-3'-chloro-4'-fluoropropiophenone)

3-Bromo-3'-chloro-4'-fluoropropiophenone is a halogenated propiophenone derivative with significant utility in synthetic organic chemistry. Its distinct substitution pattern—bromine at the 3-position and chloro-fluoro groups on the aromatic ring—makes it a versatile intermediate for constructing complex molecules, particularly in pharmaceutical and agrochemical research. The presence of multiple halogens enhances reactivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. This compound’s well-defined structure ensures consistent performance in multi-step syntheses, while its stability under standard conditions facilitates handling and storage. Researchers value its role in accessing structurally diverse scaffolds, aiding the development of novel bioactive compounds.

3-Bromo-3'-chloro-4'-fluoropropiophenone structure

1261438-46-3 structure

Product Name:3-Bromo-3'-chloro-4'-fluoropropiophenone

CAS No:1261438-46-3

MF:C₉H₇BrClFO

MW:265.506684541702

CID:4938661

Update Time:2025-05-25

3-Bromo-3'-chloro-4'-fluoropropiophenone Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-3'-chloro-4'-fluoropropiophenone
- Inchi： 1S/C9H7BrClFO/c10-4-3-9(13)6-1-2-8(12)7(11)5-6/h1-2,5H,3-4H2
- InChI Key： GSVZXFIEFKFYOX-UHFFFAOYSA-N
- SMILES： BrCCC(C1C=CC(=C(C=1)Cl)F)=O

Computed Properties

Exact Mass: 263.93528 g/mol
Monoisotopic Mass: 263.93528 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 265.50
XLogP3: 3.1
Topological Polar Surface Area: 17.1

3-Bromo-3'-chloro-4'-fluoropropiophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015030826-250mg	3-Bromo-3'-chloro-4'-fluoropropiophenone	1261438-46-3	97%	250mg	$489.60	2023-09-03
Alichem	A015030826-500mg	3-Bromo-3'-chloro-4'-fluoropropiophenone	1261438-46-3	97%	500mg	$847.60	2023-09-03
Alichem	A015030826-1g	3-Bromo-3'-chloro-4'-fluoropropiophenone	1261438-46-3	97%	1g	$1490.00	2023-09-03

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Additional information on 3-Bromo-3'-chloro-4'-fluoropropiophenone

3-Bromo-3'-chloro-4'-fluoropropiophenone (CAS No. 1261438-46-3)

3-Bromo-3'-chloro-4'-fluoropropiophenone, also known by its CAS number 1261438-46-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a propiophenone backbone substituted with bromine, chlorine, and fluorine atoms at specific positions. The presence of these halogen substituents imparts distinct chemical and physical properties to the molecule, making it valuable for research and industrial applications.

The molecular structure of 3-Bromo-3'-chloro-4'-fluoropropiophenone consists of a phenyl ring connected to a ketone group via a two-carbon chain. The substitution pattern on the phenyl ring is critical, with bromine at position 3', chlorine at position 3, and fluorine at position 4'. This arrangement not only influences the compound's reactivity but also its solubility, stability, and spectroscopic properties. Recent studies have highlighted the importance of such substitution patterns in modulating the electronic properties of aromatic compounds, which is crucial for applications in optoelectronics and drug design.

From a synthetic perspective, the preparation of 3-Bromo-3'-chloro-4'-fluoropropiophenone involves multi-step organic reactions that require precise control over regioselectivity and stereoselectivity. Researchers have employed various strategies, including Friedel-Crafts acylation followed by halogenation, to achieve the desired substitution pattern. The latest advancements in catalytic methods and transition metal-mediated reactions have further enhanced the efficiency and scalability of these syntheses.

The physical properties of this compound are equally intriguing. Its melting point and boiling point are significantly influenced by the halogen substituents, which introduce both electron-withdrawing effects and steric hindrance. Recent thermogravimetric analysis (TGA) studies have revealed that the compound exhibits excellent thermal stability up to 250°C under inert conditions. Additionally, its solubility in common organic solvents such as dichloromethane and dimethylformamide (DMF) makes it suitable for various solution-based chemical processes.

In terms of applications, 3-Bromo-3'-chloro-4'-fluoropropiophenone has found utility in several areas. In pharmaceutical chemistry, it serves as an intermediate in the synthesis of bioactive molecules targeting specific receptors. For instance, recent research has demonstrated its role in developing potential anticancer agents that inhibit key enzymes involved in tumor progression. In materials science, this compound has been explored as a precursor for advanced polymers and organic semiconductors due to its ability to form stable π-conjugated systems.

The spectroscopic properties of this compound are another area of active research. Its UV-vis spectrum shows strong absorption bands in the visible region, attributed to the conjugation between the aromatic ring and the ketone group. Fluorescence studies have revealed that the presence of halogen atoms enhances the quantum yield of fluorescence, making it a promising candidate for fluorescent sensing applications.

In conclusion, 3-Bromo-3'-chloro-4'-fluoropropiophenone (CAS No. 1261438-46-3) is a versatile compound with a rich structural complexity that enables diverse chemical functionalities. Its synthesis, properties, and applications continue to be subjects of intense scientific investigation, driven by advancements in synthetic methodologies and analytical techniques.